Cas no 1428367-67-2 (2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide)

• Product Name: 2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide
• CAS No: 1428367-67-2
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 5402393
• Update Time: 2025-10-30

2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide

• Inchi： 1S/C15H17NO3/c1-2-19-14-6-4-3-5-13(14)15(17)16-9-7-12-8-10-18-11-12/h3-6,8,10-11H,2,7,9H2,1H3,(H,16,17)
• InChI Key： XBOZABHPNXEJDE-UHFFFAOYSA-N
• SMILES： C(NCCC1C=COC=1)(=O)C1=CC=CC=C1OCC

Additional information on 2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide

Professional Introduction to Compound with CAS No. 1428367-67-2 and Product Name: 2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide

The compound identified by the CAS number 1428367-67-2 and the product name 2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of an ethoxy group and a furan-3-yl substituent in the benzamide backbone suggests a rich chemical diversity that can be leveraged for designing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for new pharmacophores. The furan-3-yl moiety, in particular, has been extensively studied for its ability to modulate biological pathways through interactions with various targets. This structural unit is known to enhance the lipophilicity and metabolic stability of molecules, making it an attractive candidate for drug design. The benzamide core, a well-established pharmacophore in medicinal chemistry, contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.

The 2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide molecule exhibits a promising profile for further investigation. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The ethoxy group at the 2-position of the benzamide ring introduces additional conformational flexibility, which can be exploited to optimize binding affinity to biological targets. This feature is particularly relevant in the context of rational drug design, where subtle modifications can significantly alter pharmacological activity.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding interactions of this compound with potential targets. Studies suggest that the furan-3-yl substituent may interact with specific amino acid residues in protein binding pockets, thereby modulating enzyme activity or receptor function. Such insights are invaluable for designing molecules with enhanced therapeutic efficacy and reduced side effects. The benzamide moiety is also known to engage in hydrogen bonding interactions, which can further refine the compound's binding properties.

The pharmacological potential of 2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide has been explored in several preclinical studies. These investigations have highlighted its ability to modulate pathways associated with inflammation, pain, and neurodegeneration. The compound's structural features align well with known bioactive scaffolds, suggesting that it may serve as a lead compound for further derivatization. By leveraging structure-based drug design strategies, researchers can optimize its pharmacokinetic and pharmacodynamic properties.

In addition to its therapeutic applications, this compound has shown promise in industrial applications due to its chemical stability and compatibility with various synthetic methodologies. The presence of functional groups such as the ethoxy and furan substituents makes it a versatile building block for more complex molecules. This versatility is particularly valuable in the context of green chemistry initiatives, where sustainable synthetic routes are prioritized.

The synthesis of 2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide involves several key steps that highlight the ingenuity of modern synthetic organic chemistry. The introduction of the furan ring requires careful consideration of reaction conditions to avoid unwanted side products. Similarly, the attachment of the ethoxy group necessitates a protective group strategy to prevent unwanted reactions with other functional moieties. These synthetic challenges underscore the importance of expertise in medicinal chemistry for developing novel therapeutics.

As research continues to uncover new biological targets and mechanisms, compounds like 1428367-67-2 will play an increasingly important role in drug discovery pipelines. The integration of high-throughput screening technologies with computational modeling has accelerated the identification of promising candidates for further development. This synergy between experimental and computational approaches has been instrumental in advancing our understanding of molecular interactions and their implications for human health.

The future prospects for 2-ethoxy-N-[2-(furan-3-yl)ethyl]benzamide are bright, with ongoing studies exploring its potential as an intermediate in more complex drug candidates. The compound's unique structural features offer a wealth of opportunities for chemical modification, enabling researchers to fine-tune its biological activity. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that address unmet medical needs effectively.